Cas no 1339109-39-5 (1-Azido-2,4,5-trifluorobenzene)

• Product Name: 1-Azido-2,4,5-trifluorobenzene
• CAS No: 1339109-39-5
• Molecular Formula: C₆H₂F₃N₃
• Molecular Weight: 173.095390796661
• MDL: MFCD17226655
• CID: 4772561
• PubChem ID: 62811471

1-Azido-2,4,5-trifluorobenzene Properties

Names and Identifiers

• 1-azido-2,4,5-trifluorobenzene

• MDL： MFCD17226655
• InChIKey： YJHIWKHYATVYGM-UHFFFAOYSA-N
• Inchi： 1S/C6H2F3N3/c7-3-1-5(9)6(11-12-10)2-4(3)8/h1-2H
• SMILES： FC1C=C(C(=CC=1N=[N+]=[N-])F)F

Computed Properties

• Exact Mass: 173.02008156 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.02008156 g/mol
• Heavy Atom Count: 12
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 14.4
• Molecular Weight: 173.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides